Cas no 63845-72-7 (8-Bromo-1,7-naphthyridine)

8-Bromo-1,7-naphthyridine structure
8-Bromo-1,7-naphthyridine structure
Product Name:8-Bromo-1,7-naphthyridine
CAS No:63845-72-7
MF:C8H5BrN2
MW:209.042700529099
MDL:MFCD12401002
CID:1038330
PubChem ID:56689046
Update Time:2025-09-27

8-Bromo-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 8-Bromo-1,7-naphthyridine
    • 8-Bromo-1,7-phthyridine
    • AB65459
    • AK100849
    • ANW-69871
    • CTK8C3252
    • KB-250238
    • MolPort-019-738-295
    • F2147-5250
    • SMSSF-0625468
    • EN300-1223182
    • MFCD12401002
    • DB-369630
    • A868010
    • SCHEMBL4808006
    • AMS_CNC_ID-1762281635
    • DTXSID00718198
    • DS-3633
    • 63845-72-7
    • CS-W006778
    • AKOS016001659
    • SY114510
    • 8-bromo[1,7]naphthyridine
    • AC-907/34105047
    • MDL: MFCD12401002
    • Inchi: 1S/C8H5BrN2/c9-8-7-6(3-5-11-8)2-1-4-10-7/h1-5H
    • InChI Key: ZMRBFCVWSDKLLT-UHFFFAOYSA-N
    • SMILES: BrC1C2C(C=CN=1)=CC=CN=2

Computed Properties

  • Exact Mass: 207.96361g/mol
  • Monoisotopic Mass: 207.96361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 25.8Ų

8-Bromo-1,7-naphthyridine Security Information

8-Bromo-1,7-naphthyridine Pricemore >>

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